1-(3-methylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(3-methylphenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C18H16N6O/c1-11-6-8-13(9-7-11)17-20-18(25-22-17)15-16(19)24(23-21-15)14-5-3-4-12(2)10-14/h3-10H,19H2,1-2H3
• InChI Key: WKJFWQBIVZATRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=CC=CC(=C4)C)N
• Molecular Formula: C18H16N6O
• Molecular Weight: 332.4 g/mol
• CAS No.: 892773-73-8

Description

1-(3-methylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H16N6O and its molecular weight is 332.367. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Energetic Materials Applications

Compounds that combine 1,2,4-triazole and 1,2,4-oxadiazole units have been explored for their potential as energetic materials. These materials exhibit significant detonation performance with satisfying thermal stabilities and mechanical sensitivities, making them comparable to RDX, a well-known explosive compound. The study of their energetic performance, safety, and main decomposition gaseous products provides insight into their suitability for energetic applications (Cao et al., 2021).

Anticancer and Antimicrobial Activities

Several derivatives of 1,2,4-triazoles, including those combined with 1,3,4-oxadiazole and 1,3,4-thiadiazole units, have been synthesized and evaluated for their anticancer and antimicrobial activities. Certain derivatives have shown significant cytotoxicity against a range of human cancer cell lines, with some compounds exhibiting more potent activity than standard drugs. Additionally, some compounds have demonstrated good or moderate antimicrobial activities against various test microorganisms, highlighting their potential as therapeutic agents (Abdo & Kamel, 2015).

Synthetic Methodologies

The synthesis of compounds containing 1,2,4-triazole and 1,2,4-oxadiazole units involves novel and efficient methodologies. These include click-chemistry procedures for constructing complex structures that may serve as ligands in catalytic applications or for further synthetic transformations. Such methodologies enable the creation of compounds with potential applications in various fields, including catalysis and material science (Bumagin et al., 2018).